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Compound of Interest

Compound Name:
4-Bromomethyl-2-chloro-1-

methoxybenzene

Cat. No.: B1281141 Get Quote

Essential Safety and Handling Guide for 4-
Bromomethyl-2-chloro-1-methoxybenzene
This guide provides immediate and essential safety protocols for laboratory personnel,

including researchers, scientists, and drug development professionals, who handle 4-
Bromomethyl-2-chloro-1-methoxybenzene. Adherence to these procedures is critical for

ensuring personal safety and minimizing environmental impact.

Chemical Identifier:

Name: 4-(Bromomethyl)-1-chloro-2-methoxybenzene

CAS Number: 103347-14-4

Hazard Identification and Personal Protective
Equipment (PPE)
4-Bromomethyl-2-chloro-1-methoxybenzene is a hazardous substance that can cause

severe skin burns and eye damage.[1][2] Strict adherence to PPE guidelines is mandatory to

prevent exposure.

Summary of Hazards:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1281141?utm_src=pdf-interest
https://www.benchchem.com/product/b1281141?utm_src=pdf-body
https://www.benchchem.com/product/b1281141?utm_src=pdf-body
https://www.benchchem.com/product/b1281141?utm_src=pdf-body
https://www.echemi.com/sds/4-bromomethyl-1-chloro-2-methoxybenzene-pd180727127314.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Bromomethyl_-2-chloro-4-methoxybenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statement GHS Classification

H314: Causes severe skin burns and eye

damage.
Skin Corrosion, Category 1B

Required Personal Protective Equipment:

A comprehensive PPE strategy is essential to minimize exposure and ensure personal safety.
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Protection Type Specific Equipment
Standard/Specificat
ion

Purpose

Eye and Face

Protection

Tightly fitting safety

goggles with side-

shields. A full-face

shield is required

when there is a risk of

splashing.

EN 166 (EU) or

NIOSH (US)

approved.

Protects against

splashes and vapors

that can cause severe

eye damage.[1]

Hand Protection

Chemical-resistant,

impervious gloves

(e.g., nitrile, neoprene,

or Viton). Double-

gloving is

recommended.

Tested according to

EN 374.

Prevents skin contact,

which can cause

severe burns.[1]

Body Protection

A flame-resistant lab

coat, fully buttoned,

with long sleeves. For

larger quantities, a

chemical-resistant

apron is advised.

N/A

Protects skin from

accidental contact

with the chemical.[1]

Respiratory Protection

A NIOSH-approved

respirator with an

organic vapor

cartridge is required if

working outside of a

certified chemical

fume hood or if

exposure limits are

exceeded.

NIOSH (US) or CEN

(EU) approved.

Prevents inhalation of

harmful vapors, mists,

or dust.[1]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is critical for safety.

1. Preparation:
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Ensure a safety shower and eyewash station are readily accessible and have been recently

tested.

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary equipment and reagents before commencing work to minimize

movement and potential for spills.

Have a chemical spill kit readily available.

2. Weighing and Transferring:

Conduct all weighing and transferring operations within a certified chemical fume hood to

minimize inhalation of dust or vapors.[1]

Use appropriate, clean glassware and transfer techniques to avoid splashing.

Immediately and securely cap the primary container after dispensing the chemical.

3. Performing the Reaction:

Set up the reaction apparatus within the fume hood.

Transfer solutions containing the compound using appropriate techniques to minimize

exposure.

Monitor the reaction for any unexpected changes.

4. Post-Handling Procedures:

Decontaminate all surfaces and equipment that have come into contact with the compound.

Wash hands and any potentially exposed skin thoroughly with soap and water after handling.

[1]

Contaminated clothing should be removed immediately and washed before reuse.[1]
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Proper disposal of 4-Bromomethyl-2-chloro-1-methoxybenzene and its containers is crucial

to prevent environmental contamination.

1. Waste Segregation:

All materials contaminated with this chemical, including disposable PPE, absorbent

materials, and empty containers, must be treated as hazardous waste.

This material should be classified as halogenated organic waste.

2. Waste Collection:

Collect all contaminated materials in a designated, leak-proof, and clearly labeled hazardous

waste container.

The container should be marked as "Hazardous Waste: Halogenated Organic Compound."

Do not mix with incompatible waste streams.

3. Final Disposal:

The disposal of this chemical waste must be conducted through a licensed and approved

hazardous waste disposal facility or a chemical incinerator equipped with an afterburner and

scrubber.[3]

Adhere to all local, state, and federal regulations governing hazardous waste.[1]

Do not let the chemical enter drains or sewer systems.[3]

Emergency Procedures
First-Aid Measures:

If Inhaled: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[1][3]

In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse skin with

plenty of water for at least 15 minutes. Seek immediate medical attention.[1][3]
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In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes and seek

immediate medical attention.[1]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.[1][4]

Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent the spill from spreading and entering drains.[3]

Clean-up: Absorb the spill with an inert, non-combustible material such as sand or

vermiculite. Collect the absorbed material into a suitable, labeled container for disposal.[3]

Personal Protection: Wear appropriate PPE during the entire cleanup process.
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Caption: Workflow for the safe handling of 4-Bromomethyl-2-chloro-1-methoxybenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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